Cas no 1245646-78-9 (tert-Butyl 5-bromo-3-ethyl-1H-indazole-1-carboxylate)

Technical Introduction: tert-Butyl 5-bromo-3-ethyl-1H-indazole-1-carboxylate is a brominated indazole derivative featuring a tert-butyl carbamate protecting group at the 1-position and an ethyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The bromine moiety at the 5-position enables further functionalization via cross-coupling reactions, while the Boc (tert-butoxycarbonyl) group offers stability and selective deprotection under mild acidic conditions. Its well-defined structure and reactivity make it valuable for constructing complex heterocyclic frameworks. The compound is typically characterized by high purity and consistent performance, ensuring reliability in synthetic applications.

tert-Butyl 5-bromo-3-ethyl-1H-indazole-1-carboxylate structure

1245646-78-9 structure

Product Name:tert-Butyl 5-bromo-3-ethyl-1H-indazole-1-carboxylate

CAS No:1245646-78-9

MF:C₁₄H₁₇BrN₂O₂

MW:325.200982809067

MDL:MFCD17677334

CID:1035154

PubChem ID:71304725

Update Time:2025-05-28

tert-Butyl 5-bromo-3-ethyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5-bromo-3-ethyl-1H-indazole-1-carboxylate
- tert-butyl 5-bromo-3-ethylindazole-1-carboxylate
- tert-Butyl5-bromo-3-ethyl-1H-indazole-1-carboxylate
- C14H17BrN2O2
- DB-257018
- A850374
- DTXSID00745343
- 1245646-78-9
- SCHEMBL14773304
- MDL： MFCD17677334
- Inchi： 1S/C14H17BrN2O2/c1-5-11-10-8-9(15)6-7-12(10)17(16-11)13(18)19-14(2,3)4/h6-8H,5H2,1-4H3
- InChI Key： AXXHMYJAROTSOD-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(CC)=NN2C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 324.04734g/mol
Monoisotopic Mass: 324.04734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 44.1Å²

tert-Butyl 5-bromo-3-ethyl-1H-indazole-1-carboxylate Pricemore >>

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